Cas no 94514-77-9 (2,1-Benzisothiazole, 1,3-dihydro-1-methyl-4-nitro-, 2,2-dioxide)

• Product Name: 2,1-Benzisothiazole, 1,3-dihydro-1-methyl-4-nitro-, 2,2-dioxide
• CAS No: 94514-77-9
• MF: C₈H₈N₂O₄S
• MW: 228.225120544434
• CID: 1984340
• PubChem ID: 615017
• Update Time: 2025-04-21

2,1-Benzisothiazole, 1,3-dihydro-1-methyl-4-nitro-, 2,2-dioxide Chemical and Physical Properties

Names and Identifiers

• 2,1-Benzisothiazole, 1,3-dihydro-1-methyl-4-nitro-, 2,2-dioxide
• 1-methyl-4-nitro-3H-2,1-benzothiazole 2,2-dioxide
• 1-Methyl-4-nitro-1,3-dihydrobenzo[c]isothiazole 2,2-dioxide
• MGFQBTJYGUHKKO-UHFFFAOYSA-N
• 94514-77-9
• DTXSID00346793
• 1-Methyl-4-nitro-1,3-dihydrobenzo[c]isothiazole2,2-dioxide
• 1-Methyl-4-nitro-2,1-benzisothiazoline, 2,2-dioxide
• 1-Methyl-4-nitro-1,3-dihydro-2,1-benzisothiazole 2,2-dioxide #
• DTXCID30297865

• Inchi： 1S/C8H8N2O4S/c1-9-7-3-2-4-8(10(11)12)6(7)5-15(9,13)14/h2-4H,5H2,1H3
• InChI Key： MGFQBTJYGUHKKO-UHFFFAOYSA-N
• SMILES： S1(CC2C(=CC=CC=2N1C)[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 228.02047791Da
• Monoisotopic Mass: 228.02047791Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 91.6Ų